Cas no 897614-62-9 (5-bromo-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide
• CAS No: 897614-62-9
• MF: C₁₇H₁₄BrN₃O₄S
• MW: 436.279761791229
• CID: 6171285
• PubChem ID: 18567813
• Update Time: 2025-05-20

5-bromo-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide
• CHEMBL1890170
• SMR000808151
• HMS1656G13
• HMS3020N24
• MLS001235404
• AKOS024627309
• AB00909673-05
• 5-bromo-N-(3-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)furan-2-carboxamide
• F2098-0196
• 5-bromo-N-{3-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}furan-2-carboxamide
• 897614-62-9
• 5-bromo-N-[3-(6-ethylsulfonylpyridazin-3-yl)phenyl]furan-2-carboxamide

• Inchi： 1S/C17H14BrN3O4S/c1-2-26(23,24)16-9-6-13(20-21-16)11-4-3-5-12(10-11)19-17(22)14-7-8-15(18)25-14/h3-10H,2H2,1H3,(H,19,22)
• InChI Key： KQDRHIRVZUQUFL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2=CC=CC(=C2)C2=CC=C(N=N2)S(CC)(=O)=O)=O)O1

Computed Properties

• Exact Mass: 434.98884g/mol
• Monoisotopic Mass: 434.98884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 111Ų

Additional information on 5-bromo-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide

Introduction to 5-bromo-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide (CAS No. 897614-62-9)

The compound 5-bromo-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide, identified by its CAS number 897614-62-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug discovery and molecular targeting.

At the core of this compound's significance lies its intricate molecular architecture, which combines a furan moiety with a pyridazine ring system, both of which are well-documented for their pharmacological properties. The presence of a bromo substituent and an ethanesulfonyl group further enhances its chemical reactivity and binding affinity, making it a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds that exhibit potent biological activity. The furan and pyridazine scaffolds are particularly noteworthy, as they have been extensively studied for their role in modulating various biological pathways. For instance, furan derivatives have shown promise in the treatment of inflammatory diseases, while pyridazine-based compounds have been explored for their antimicrobial and anticancer properties.

The specific combination of these structural elements in 5-bromo-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide suggests potential applications in multiple therapeutic areas. Preliminary studies have indicated that this compound may interact with target proteins involved in cancer progression, inflammation, and neurodegenerative disorders. The bromo substituent, in particular, has been shown to enhance binding affinity through halogen bonding interactions, a key factor in the design of high-affinity ligands.

The role of the ethanesulfonyl group is equally important, as it introduces a polar moiety that can improve solubility and bioavailability. This feature is crucial for drug development, as it ensures that the compound can be effectively absorbed and distributed within the body. Additionally, the presence of this group may facilitate interactions with hydrophilic residues on target proteins, further enhancing binding efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have revealed that 5-bromo-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide can bind to several protein targets with high affinity. These studies suggest that it may interfere with key signaling pathways involved in disease processes, making it a promising candidate for further investigation.

In vitro experiments have also provided valuable insights into the biological activity of this compound. Initial assays have demonstrated inhibitory effects on enzymes and receptors relevant to cancer and inflammation. The observed activity is consistent with the structural features of the molecule, particularly the ability of the furan and pyridazine moieties to interact with biological targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure. These methods are essential for achieving the desired molecular architecture while maintaining functional group integrity.

The development of novel pharmaceuticals often relies on iterative optimization processes to enhance potency and selectivity. In the case of 5-bromo-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide, ongoing research aims to modify various substituents to improve its pharmacological profile. By systematically altering functional groups such as the bromo substituent or the ethanesulfonyl moiety, researchers can fine-tune its interactions with biological targets.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it an attractive candidate for use as an intermediate in synthesizing more complex molecules. Additionally, its ability to modulate biological pathways suggests potential use in research tools designed to study disease mechanisms at a molecular level.

In conclusion, 5-bromo-N-{3-6-(ethanesulfonyl)pyridazin-3-ylphenyl}furan-2-carboxamide (CAS No. 897614-62-9) represents a significant advancement in chemical biology and pharmaceutical research. Its intricate molecular architecture and potential applications in drug discovery make it a promising candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play a crucial role in advancing our understanding of disease processes and developing effective treatments.